Cas no 104291-81-8 (ethyl 6-cyano-1H-indole-2-carboxylate)

• Product Name: ethyl 6-cyano-1H-indole-2-carboxylate
• CAS No: 104291-81-8
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• MDL: MFCD04967000
• CID: 1097314
• PubChem ID: 4715002
• Update Time: 2025-07-22

ethyl 6-cyano-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-cyano-1H-Indole-2-carboxylic acid ethyl ester
• Ethyl 6-Cyano-1H-indole-2-carboxylate
• AKOS001476132
• F15942
• EN300-7417834
• CS-0136093
• WS-02230
• A1-01275
• 1H-Indole-2-carboxylic acid, 6-cyano-, ethyl ester
• DTXSID30405807
• Ethyl-6-cyano-1H-indole-2-carboxylate
• Ethyl6-cyano-1H-indole-2-carboxylate
• IUCDNWPSPSMAPS-UHFFFAOYSA-N
• MFCD04967000
• SCHEMBL327246
• 104291-81-8
• ethyl 6-cyanoindole-2-carboxylate
• ethyl 6-cyano-1H-indole-2-carboxylate

• MDL： MFCD04967000
• Inchi： 1S/C12H10N2O2/c1-2-16-12(15)11-6-9-4-3-8(7-13)5-10(9)14-11/h3-6,14H,2H2,1H3
• InChI Key： IUCDNWPSPSMAPS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC2C=CC(C#N)=CC=2N1)=O

Computed Properties

• Exact Mass: 214.0743
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 419.3±25.0 °C at 760 mmHg
• Flash Point: 207.4±23.2 °C
• PSA: 65.88
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

ethyl 6-cyano-1H-indole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on ethyl 6-cyano-1H-indole-2-carboxylate

Professional Introduction to Ethyl 6-cyano-1H-indole-2-carboxylate (CAS No. 104291-81-8)

Ethyl 6-cyano-1H-indole-2-carboxylate (CAS No. 104291-81-8) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in the synthesis of bioactive molecules. This compound belongs to the indole derivatives family, which has garnered considerable attention due to its role in the development of various therapeutic agents. The unique structural features of ethyl 6-cyano-1H-indole-2-carboxylate make it a valuable intermediate in the preparation of complex molecules, particularly those targeting neurological and inflammatory disorders.

The indole core of ethyl 6-cyano-1H-indole-2-carboxylate is a privileged scaffold in medicinal chemistry, contributing to its broad utility. The presence of both cyano and ester functional groups enhances its reactivity, allowing for further chemical modifications that can lead to the development of novel pharmacophores. Recent studies have highlighted the potential of this compound in the synthesis of indole-based drugs, which are known for their efficacy in treating conditions such as cancer, depression, and autoimmune diseases.

In the realm of drug discovery, ethyl 6-cyano-1H-indole-2-carboxylate has been employed as a key building block in the construction of more intricate molecular architectures. The cyano group, in particular, serves as a versatile handle for further functionalization, enabling the introduction of additional pharmacological moieties. This flexibility has made it a popular choice among synthetic chemists working on targeted therapies. Moreover, the ester group provides a site for hydrolysis or transesterification reactions, which are crucial steps in the synthesis of peptidomimetics and other bioactive peptides.

Recent advancements in computational chemistry have further illuminated the synthetic pathways involving ethyl 6-cyano-1H-indole-2-carboxylate. Molecular modeling studies have demonstrated that this compound can be effectively incorporated into larger molecules through various transition-metal-catalyzed reactions. These include cross-coupling reactions such as Suzuki-Miyaura and Heck couplings, which are essential for constructing biaryl structures prevalent in many drugs. The ability to seamlessly integrate ethyl 6-cyano-1H-indole-2-carboxylate into complex frameworks underscores its importance as a synthetic intermediate.

The pharmaceutical industry has shown particular interest in indole derivatives due to their demonstrated biological activity. Ethyl 6-cyano-1H-indole-2-carboxylate has been investigated for its potential as an anti-inflammatory agent, with early studies suggesting that it may modulate key inflammatory pathways. Additionally, its structural similarity to certain neuroactive compounds has prompted research into its potential applications in treating neurological disorders. The cyano group's ability to interact with biological targets has been particularly noted, making it a promising candidate for further exploration.

Synthetic methodologies have been refined over recent years to optimize the production of ethyl 6-cyano-1H-indole-2-carboxylate on both laboratory and industrial scales. Advances in green chemistry have led to the development of more sustainable synthetic routes, reducing waste and improving yields. These innovations align with global efforts to promote environmentally friendly practices in pharmaceutical manufacturing. As a result, ethyl 6-cyano-1H-indole-2-carboxylate is now more readily accessible than ever before, facilitating its use in diverse research and development projects.

The versatility of ethyl 6-cyano-1H-indole-2-carboxylate extends beyond its role as a synthetic intermediate; it also serves as a valuable tool for exploring new chemical space. By modifying its structure or incorporating it into different molecular backbones, researchers can uncover novel compounds with enhanced therapeutic properties. This adaptability makes it an indispensable asset in modern drug discovery pipelines. Furthermore, its well-documented chemical properties ensure consistency and reproducibility across different synthetic applications.

In conclusion, ethyl 6-cyano-1H-indole-2-carboxylate (CAS No. 104291-81-8) is a multifaceted compound with significant implications for pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. With ongoing research uncovering new applications and synthetic strategies, this compound is poised to remain at the forefront of drug discovery efforts in the coming years.